1-Methyl-4,5,6,7-tetrahydro-1H-indazol-3-amine
Overview
Description
1-Methyl-4,5,6,7-tetrahydro-1H-indazol-3-amine is a chemical compound with the molecular formula C8H14CLN3 . It is also known as 1-Methyl-4,5,6,7-tetrahydro-1H-indazol-3-amine hydrochloride .
Synthesis Analysis
The synthesis of 1-Methyl-4,5,6,7-tetrahydro-1H-indazol-3-amine involves two steps. The first step is the condensation of isopropyl acetoacetate with aromatic aldehydes in the presence of methylamine in ethanol, yielding cyclic β-keto esters . These are then treated with hydrazine hydrate in ethanol under reflux to give the final product .Molecular Structure Analysis
The stereochemistry of a six-membered ring of the fused indazoles resembled that of keto esters . From the HMBC correlations, the indazole structure was confirmed as 1H-indazole .Chemical Reactions Analysis
The reaction of 4,5,6,7-tetrahydro-7,8,8-trimethyl-3-phenylamino-4,7-methano-2H-indazole with thioureas and ureas resulted in compounds possessing hypotensive and hypoglycemic activities in rats .Physical And Chemical Properties Analysis
The compound has a molecular weight of 187.67 . Its IUPAC name is 1-methyl-4,5,6,7-tetrahydro-1H-indazol-3-amine hydrochloride . The InChI code is 1S/C8H13N3.ClH/c1-11-7-5-3-2-4-6(7)8(9)10-11;/h2-5H2,1H3,(H2,9,10);1H .Scientific Research Applications
Anti-Inflammatory Agents
Indazoles, including 1-Methyl-4,5,6,7-tetrahydro-1H-indazol-3-amine, have been found to have anti-inflammatory properties . For instance, 3-phenyl-2-[4-(trifluoromethyl)phenyl]-4,5,6,7-tetrahydro-2H-indazole has shown high anti-inflammatory activity along with minimum ulcerogenic potential .
Antimicrobial Agents
Indazoles have been found to have antimicrobial properties . This makes 1-Methyl-4,5,6,7-tetrahydro-1H-indazol-3-amine a potential candidate for the development of new antimicrobial drugs.
Anti-HIV Agents
Indazoles have been found to have anti-HIV properties . This suggests that 1-Methyl-4,5,6,7-tetrahydro-1H-indazol-3-amine could potentially be used in the development of new anti-HIV drugs.
Anticancer Agents
Indazoles have been found to have anticancer properties . For instance, a series of new 3-amino-N-phenyl-1H-indazole-1-carboxamides were synthesized and evaluated for their in vitro antineoplastic activity against 60 clinically isolated human cancer cell lines .
Hypoglycemic Agents
Indazoles have been found to have hypoglycemic properties . This suggests that 1-Methyl-4,5,6,7-tetrahydro-1H-indazol-3-amine could potentially be used in the treatment of diabetes.
Antiprotozoal Agents
Indazoles have been found to have antiprotozoal properties . This suggests that 1-Methyl-4,5,6,7-tetrahydro-1H-indazol-3-amine could potentially be used in the treatment of diseases caused by protozoa.
Antihypertensive Agents
Indazoles have been found to have antihypertensive properties . This suggests that 1-Methyl-4,5,6,7-tetrahydro-1H-indazol-3-amine could potentially be used in the treatment of hypertension.
Other Activities
Indazoles have been found to have other biological activities . This suggests that 1-Methyl-4,5,6,7-tetrahydro-1H-indazol-3-amine could potentially be used in the treatment of various pathological conditions.
Mechanism of Action
Target of Action
Indazole derivatives, a family to which this compound belongs, have been found to interact with a variety of biological targets, including various enzymes and receptors .
Mode of Action
Indazole derivatives have been reported to exhibit a wide range of biological activities, including anti-inflammatory, antimicrobial, antihiv, anticancer, hypoglycemic, antiprotozoal, and antihypertensive effects . These effects are likely the result of the compound’s interaction with its targets, leading to changes in cellular processes.
Biochemical Pathways
Indazole derivatives have been found to inhibit, regulate, and/or modulate various biochemical pathways, including those involving chk1 and chk2 kinases and the cell volume-regulated human kinase h-sgk .
Result of Action
Indazole derivatives have been found to exhibit a wide range of biological activities, suggesting that they can induce various molecular and cellular changes .
properties
IUPAC Name |
1-methyl-4,5,6,7-tetrahydroindazol-3-amine |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C8H13N3/c1-11-7-5-3-2-4-6(7)8(9)10-11/h2-5H2,1H3,(H2,9,10) |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
UZOLRYXTOQMICT-UHFFFAOYSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CN1C2=C(CCCC2)C(=N1)N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C8H13N3 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
151.21 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
1-Methyl-4,5,6,7-tetrahydro-1H-indazol-3-amine | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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